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Compound of Interest

Compound Name: Rat CGRP-(8-37)

Cat. No.: B13391655 Get Quote

Technical Support Center: Rat CGRP-(8-37)
Peptide
This guide provides researchers, scientists, and drug development professionals with

comprehensive information on the proper storage, handling, and use of Rat Calcitonin Gene-

Related Peptide-(8-37) (CGRP-(8-37)).

Frequently Asked Questions (FAQs)
Q1: What is Rat CGRP-(8-37)?

A1: Rat CGRP-(8-37) is a truncated form of the 37-amino acid neuropeptide, rat calcitonin

gene-related peptide (CGRP).[1][2] It functions as a highly selective and potent antagonist for

the CGRP receptor, specifically the CGRP1 subtype. By binding to the receptor without

activating it, CGRP-(8-37) effectively blocks the biological effects of endogenous CGRP, such

as vasodilation.[1][3] Its sequence is VTHRLAGLLSRSGGVVKDNFVPTNVGSEAF, with a C-

terminal amide.

Q2: How should I store the lyophilized peptide?

A2: Lyophilized Rat CGRP-(8-37) powder should be stored in a tightly sealed container,

protected from light.[1][4] For optimal stability, long-term storage at -20°C or -80°C is

recommended.[1] Under these conditions, the peptide can be stable for several years.[2][5]
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Q3: How do I properly reconstitute the peptide?

A3: To reconstitute, use a sterile, high-purity solvent. The choice of solvent depends on the

experimental application. For in vitro cellular assays, sterile water, aqueous buffers like PBS

(pH 7.2), or DMSO are commonly used.[2][5] It is recommended to allow the vial to equilibrate

to room temperature before opening to avoid moisture condensation. Add the appropriate

volume of solvent, and gently vortex or use an ultrasonic bath to ensure the peptide is fully

dissolved.[1][6]

Q4: What is the stability of the reconstituted peptide solution?

A4: The stability of the reconstituted peptide depends on the solvent and storage temperature.

Aqueous solutions are not recommended for storage for more than one day.[5] For longer-term

storage of stock solutions, it is advisable to aliquot the peptide into single-use volumes to

prevent repeated freeze-thaw cycles.[2][7] Stock solutions in DMSO can be stored at -80°C for

up to 6 months or at -20°C for up to 1 month.[1]

Q5: What are the recommended solvents and solubility limits?

A5: Rat CGRP-(8-37) is soluble in several common laboratory solvents. Water solubility is

reported to be up to 50 mg/mL (ultrasonication may be required), while solubility in PBS (pH

7.2) is approximately 2 mg/mL.[5][6] For organic solvents, it is highly soluble in DMSO,

reaching concentrations up to 100 mg/mL.[2][8] The peptide is generally insoluble in ethanol.[8]

Data Summary Tables
Table 1: Storage Conditions for Rat CGRP-(8-37)
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Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C ≥ 4 years[5]

Keep tightly sealed

and protected from

light.[1]

-80°C ~2 years[1]

Recommended for

maximum long-term

stability.

Reconstituted (in

solvent)
-20°C Up to 1 month[1]

Aliquot to avoid

repeated freeze-thaw

cycles.[2]

-80°C Up to 6 months[1]

Preferred for long-

term storage of stock

solutions.

2-8°C Not Recommended

Aqueous solutions

should be used within

a day.[5]

Table 2: Solubility of Rat CGRP-(8-37)

Solvent Concentration Reference Notes

Water Up to 50 mg/mL [6][8]

May require

sonication to fully

dissolve.[1][6]

PBS (pH 7.2) ~2 mg/mL [5]
Common buffer for

biological assays.

DMSO Up to 100 mg/mL [2][8]

Use fresh, anhydrous

DMSO for best

results.

Ethanol Insoluble [8]
Not a recommended

solvent.
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Troubleshooting Guide
Problem: The peptide won't dissolve completely in my aqueous buffer.

Possible Cause 1: Concentration is too high for the chosen solvent.

Solution: Refer to the solubility table above. Do not exceed the recommended

concentration for your solvent. You may need to prepare a more concentrated stock in a

solvent like DMSO and then dilute it into your aqueous experimental buffer.

Possible Cause 2: Insufficient mixing.

Solution: Gently vortex the solution. For peptides that are difficult to dissolve, a brief

treatment in an ultrasonic water bath can be effective.[1][6] Do not vortex protein solutions

vigorously as this can cause degradation.

Possible Cause 3: Incorrect pH.

Solution: The solubility of peptides can be pH-dependent. Ensure your buffer's pH is

appropriate. A pH of 7.2-7.4 is standard for many biological experiments.

Problem: I am observing reduced or no antagonist activity in my assay.

Possible Cause 1: Peptide degradation.

Solution: Improper storage or multiple freeze-thaw cycles can degrade the peptide,

leading to a loss of activity.[2] Always store the peptide as recommended, and use single-

use aliquots. Prepare fresh dilutions for each experiment from a properly stored stock

solution.

Possible Cause 2: Incorrect peptide concentration.

Solution: Verify your calculations for reconstitution and dilutions. Ensure that the peptide

was fully dissolved when the stock solution was made. It is also important to confirm the

peptide content provided by the manufacturer on the certificate of analysis for precise

concentration calculations.

Possible Cause 3: Experimental system issue.
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Solution: Ensure that the CGRP receptors in your cell line or tissue preparation are

functional and responsive to the agonist (CGRP). Run a positive control with CGRP alone

to confirm receptor activity. The half-life of CGRP-(8-37) in plasma is short, which can be a

factor in in vivo experiments.[9]

Problem: I am getting inconsistent results between experiments.

Possible Cause 1: Inconsistent solution preparation.

Solution: Use a standardized, documented protocol for peptide reconstitution and dilution.

Prepare a large batch of stock solution, aliquot it, and freeze it. This ensures the same

stock is used across multiple experiments, reducing variability.

Possible Cause 2: Adsorption of the peptide to labware.

Solution: Peptides can adsorb to plastic and glass surfaces. To minimize this, use low-

protein-binding microcentrifuge tubes and pipette tips. Including a carrier protein like 0.1%

Bovine Serum Albumin (BSA) in your dilution buffers can also help prevent surface

adsorption, though this should be tested for compatibility with your specific assay.

Visualized Workflows and Pathways
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Storage & Preparation

Final Storage
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to ensure full dissolution
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single-use volumes

Short-Term Use
(Use immediately or

store at -20°C)

< 1 month

Long-Term Storage
(Store at -80°C)

< 6 months
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Caption: Workflow for reconstitution and storage of Rat CGRP-(8-37).
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CGRP Signaling Pathway & Antagonism

Cellular Response

CGRP (Agonist)

CGRP Receptor
(CLR/RAMP1)

Binds & Activates

CGRP-(8-37)
(Antagonist)

Binds & Blocks

Gs Protein

Activates

Adenylyl Cyclase

Activates

cAMP

Converts

ATP

Biological Response
(e.g., Vasodilation)

Initiates

Click to download full resolution via product page

Caption: CGRP-(8-37) antagonizes the CGRP receptor signaling pathway.

Experimental Protocols
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Protocol 1: Reconstitution of Rat CGRP-(8-37) for In Vitro Assays

This protocol describes how to prepare a 1 mM stock solution in sterile water.

Preparation: Allow the vial of lyophilized CGRP-(8-37) to warm to room temperature before

opening.

Calculation: The molecular weight of Rat CGRP-(8-37) is approximately 3127.5 g/mol . To

make a 1 mM (1 mmol/L) stock solution from 1 mg of peptide:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.001 mol/L * 3127.5 g/mol ) = 0.0003197 L

Volume (µL) = 319.7 µL

Reconstitution: Using a calibrated micropipette, add 319.7 µL of sterile, nuclease-free water

to the vial containing 1 mg of peptide.

Dissolution: Cap the vial and gently vortex until the peptide is completely dissolved. If

needed, place the vial in an ultrasonic bath for 1-2 minutes. Visually inspect the solution to

ensure there are no particulates.

Aliquoting and Storage: Dispense the stock solution into single-use, low-protein-binding

tubes. For immediate use, store at 4°C. For long-term storage, store aliquots at -80°C.

Protocol 2: General Workflow for an In Vitro Cell-Based cAMP Assay

This protocol provides a general workflow to test the antagonist activity of CGRP-(8-37) in a

cell line expressing the CGRP receptor (e.g., SK-N-MC cells).

Cell Seeding: Plate cells expressing the CGRP receptor at an appropriate density in a 96-

well plate and incubate under standard conditions (e.g., 37°C, 5% CO2) until they reach the

desired confluency.

Pre-incubation with Antagonist: Remove the culture medium. Wash the cells once with a

serum-free assay buffer. Add varying concentrations of CGRP-(8-37) (e.g., 1 nM to 1 µM) to
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the wells. Include a "vehicle control" group without the antagonist. Incubate for a

predetermined time (e.g., 15-30 minutes) at 37°C.

Agonist Stimulation: Add a fixed concentration of the CGRP agonist (e.g., a concentration

that gives 80% of the maximal response, EC80) to all wells except the negative control.

Lysis and cAMP Measurement: Incubate for a specific period (e.g., 10-15 minutes) to allow

for cAMP production. Stop the reaction and lyse the cells according to the manufacturer's

protocol for your chosen cAMP detection kit (e.g., HTRF, ELISA, or fluorescence-based kits).

Data Analysis: Measure the intracellular cAMP levels. The antagonist activity of CGRP-(8-37)

will be observed as a dose-dependent inhibition of the CGRP-induced cAMP production.

Calculate the IC50 value, which is the concentration of CGRP-(8-37) that inhibits 50% of the

agonist response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13391655#proper-storage-and-handling-of-rat-cgrp-
8-37-peptide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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